molecular formula C16H34S B14478808 1-(Ethylsulfanyl)tetradecane CAS No. 66271-54-3

1-(Ethylsulfanyl)tetradecane

Cat. No.: B14478808
CAS No.: 66271-54-3
M. Wt: 258.5 g/mol
InChI Key: UYADEHJVPVIVBT-UHFFFAOYSA-N
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Description

1-(Ethylsulfanyl)tetradecane is an organic compound belonging to the class of alkanes It is characterized by a long carbon chain with an ethylsulfanyl group attached to one of the carbon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Ethylsulfanyl)tetradecane typically involves the introduction of an ethylsulfanyl group to a tetradecane backbone. One common method is the nucleophilic substitution reaction where tetradecane is reacted with an ethylsulfanyl halide under basic conditions. The reaction can be represented as follows:

C14H30+C2H5SClC14H29SC2H5 \text{C}_{14}\text{H}_{30} + \text{C}_2\text{H}_5\text{SCl} \rightarrow \text{C}_{14}\text{H}_{29}\text{SC}_2\text{H}_5 C14​H30​+C2​H5​SCl→C14​H29​SC2​H5​

Properties

CAS No.

66271-54-3

Molecular Formula

C16H34S

Molecular Weight

258.5 g/mol

IUPAC Name

1-ethylsulfanyltetradecane

InChI

InChI=1S/C16H34S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-4-2/h3-16H2,1-2H3

InChI Key

UYADEHJVPVIVBT-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCSCC

Origin of Product

United States

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